Ethyl 3-hydroxybenzoate

• IUPAC Name: ethyl 3-hydroxybenzoate
• InChI: InChI=1S/C9H10O3/c1-2-12-9(11)7-4-3-5-8(10)6-7/h3-6,10H,2H2,1H3
• InChI Key: MWSMNBYIEBRXAL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)O
• Molecular Formula: C9H10O3
• DSSTOX Substance ID: DTXSID10228435
• Molecular Weight: 166.17 g/mol
• CAS RN: 7781-98-8

Description

Ethyl 3-hydroxybenzoate, also known as ethyl m-hydroxybenzoate, is an organic compound with the molecular formula C₉H₁₀O₃. It is an ester derived from 3-hydroxybenzoic acid and ethanol. This compound is known for its applications in various fields, including chemistry, biology, and industry, due to its unique chemical properties .

Scientific Research Applications

Ethyl 3-hydroxybenzoate has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: This compound is studied for its potential antimicrobial properties and its role in biological systems.

Medicine: this compound is explored for its potential therapeutic effects and as a precursor in drug synthesis.

Industry: It is used as a food-grade antimicrobial agent and in the production of fragrances and flavors

Mechanism of Action

The mechanism of action of ethyl 3-hydroxybenzoate involves its interaction with biological molecules, leading to various biochemical effects. It can act as an antimicrobial agent by disrupting the cell membranes of microorganisms, thereby inhibiting their growth. The molecular targets and pathways involved in its action are still under investigation, but it is believed to interfere with essential cellular processes in microbes .

Safety and Hazards

Ethyl 3-hydroxybenzoate is harmful if swallowed, causes skin irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing thoroughly after handling, and using only outdoors or in a well-ventilated area.

Relevant Papers A paper titled “Gas-phase enthalpies of formation of ethyl hydroxybenzoates: An experimental and theoretical approach” provides a thermochemical study of this compound.

Biochemical Analysis

Biochemical Properties

It is known to be a food-grade antimicrobial agent , suggesting that it may interact with enzymes, proteins, and other biomolecules in a way that inhibits microbial growth.

Cellular Effects

It is known to cause skin and eye irritation, and may be harmful if swallowed or inhaled . This suggests that Ethyl 3-hydroxybenzoate may have a significant impact on cell function, potentially affecting cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

Its antimicrobial properties suggest that it may interact with biomolecules in a way that inhibits microbial growth

Temporal Effects in Laboratory Settings

It is known to be stable under recommended storage conditions

Preparation Methods

Synthetic Routes and Reaction Conditions: Ethyl 3-hydroxybenzoate can be synthesized through the esterification of 3-hydroxybenzoic acid with ethanol in the presence of an acid catalyst such as sulfuric acid. The reaction typically involves heating the mixture under reflux conditions to facilitate the esterification process .

Industrial Production Methods: In industrial settings, the production of this compound often involves continuous esterification processes where 3-hydroxybenzoic acid and ethanol are fed into a reactor with an acid catalyst. The reaction mixture is then distilled to separate the ester product from the unreacted starting materials and by-products .

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction of this compound can yield various reduced forms, depending on the reducing agents used.

Substitution: This compound can participate in nucleophilic substitution reactions, where the hydroxyl group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like halides or amines can be used under appropriate conditions to achieve substitution reactions.

Major Products Formed:

Oxidation: Quinones or other oxidized derivatives.

Reduction: Reduced forms of the ester.

Substitution: Various substituted benzoates depending on the nucleophile used.

Comparison with Similar Compounds

Ethyl 3-hydroxybenzoate can be compared with other similar compounds such as:

Mthis compound: Similar in structure but with a methyl group instead of an ethyl group.

Ethyl 4-hydroxybenzoate: Similar ester but with the hydroxyl group in the para position.

Ethyl 2-hydroxybenzoate: Similar ester but with the hydroxyl group in the ortho position.

Uniqueness: this compound is unique due to its specific position of the hydroxyl group, which influences its reactivity and applications. The meta position of the hydroxyl group allows for distinct chemical behavior compared to its ortho and para counterparts .

Synthesis routes and methods

Procedure details

To a solution of 3-hydroxybenzoic acid (10 g, 72.4 mmol) in Ethanol (150 mL) stirred under nitrogen was added H2SO4 (3.86 mL, 72.4 mmol). The reaction mixture was refluxed at 85° overnight. The reaction mixture was concentrated and partitioned between ethyl acetate 100 mL and water 30 mL. The organic layers were combined and dried over Na2SO4, evaporated in vacuo to give the crude product D45 in 11 g. LCMS Retention time=1.45 mins, [M+H]+167 (5 min run)